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Compound Name: 4-Iodo-2-methoxynicotinaldehyde

CAS No.: 158669-26-2

Cat. No.: B116927

Get Quote

In-Depth Technical Guide to 4-Iodo-2-
methoxynicotinaldehyde
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Iodo-2-methoxynicotinaldehyde, a substituted pyridine derivative, is a compound of

interest in medicinal chemistry and organic synthesis. Its structural features, including the

reactive aldehyde group, the iodine atom which can participate in cross-coupling reactions, and

the methoxy group influencing its electronic properties and solubility, make it a versatile

building block for the synthesis of more complex molecules. This guide provides a

comprehensive overview of its physicochemical properties, a detailed experimental protocol for

its synthesis, and a visualization of the synthetic workflow.
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A summary of the known and predicted physicochemical properties of 4-Iodo-2-
methoxynicotinaldehyde is presented below. It is important to note that while some properties

have been computationally predicted, experimental data for certain parameters remains limited

in publicly accessible literature.

Table 1: Physicochemical Properties of 4-Iodo-2-methoxynicotinaldehyde

Property Value Source

IUPAC Name
4-iodo-2-methoxypyridine-3-

carbaldehyde
PubChem[1]

Synonyms

4-Iodo-2-methoxypyridine-3-

carboxaldehyde, 3-Formyl-4-

iodo-2-methoxypyridine

Chem-Impex[2]

CAS Number 158669-26-2 Chem-Impex[2]

Molecular Formula C₇H₆INO₂ PubChem[1]

Molecular Weight 263.03 g/mol PubChem[1]

Appearance White to yellow powder Chem-Impex[2]

Boiling Point 328.3°C (Predicted) MySkinRecipes[3]

Melting Point Not available

Solubility

The methoxy group is noted to

contribute to its solubility and

stability.[2] Specific quantitative

data in common solvents is not

readily available.

logP (XLogP3) 1.3 (Computed) PubChem[1]

pKa Not available

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-Iodo-2-
methoxynicotinaldehyde is not readily available in the searched literature, a reasonable
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synthetic route can be adapted from established procedures for structurally similar compounds,

such as the synthesis of 4-iodo-2,5-dimethoxybenzaldehyde[4]. The following protocol is a

proposed method.

Synthesis of 4-Iodo-2-methoxynicotinaldehyde

This proposed two-step synthesis involves the iodination of a suitable 2-methoxypyridine

precursor followed by formylation.

Step 1: Iodination of 2-methoxy-3-methylpyridine

Materials: 2-methoxy-3-methylpyridine, N-Iodosuccinimide (NIS), Acetonitrile (anhydrous).

Procedure:

In a round-bottom flask, dissolve 2-methoxy-3-methylpyridine (1.0 eq) in anhydrous

acetonitrile.

Add N-Iodosuccinimide (1.1 eq) to the solution portion-wise at room temperature.

Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by

Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with a saturated aqueous solution of sodium

thiosulfate.

Extract the product with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl

acetate gradient) to yield 4-iodo-2-methoxy-3-methylpyridine.

Step 2: Oxidation to 4-Iodo-2-methoxynicotinaldehyde

Materials: 4-iodo-2-methoxy-3-methylpyridine, Selenium dioxide (SeO₂), 1,4-Dioxane, Water.
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Procedure:

In a round-bottom flask equipped with a reflux condenser, suspend 4-iodo-2-methoxy-3-

methylpyridine (1.0 eq) in a mixture of 1,4-dioxane and water.

Add selenium dioxide (1.2 eq) to the suspension.

Heat the reaction mixture to reflux (approximately 100-110 °C) for 4-6 hours, monitoring by

TLC.

After completion, cool the mixture to room temperature and filter to remove the black

selenium precipitate.

Concentrate the filtrate under reduced pressure.

Dissolve the residue in ethyl acetate and wash with water and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl

acetate gradient) to afford 4-Iodo-2-methoxynicotinaldehyde.

Mandatory Visualization
The following diagram illustrates the proposed synthetic workflow for 4-Iodo-2-
methoxynicotinaldehyde.
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Step 1: Iodination

Step 2: Oxidation
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Extract (EtOAc)
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Filter
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4-Iodo-2-methoxynicotinaldehyde

Click to download full resolution via product page

Caption: Proposed two-step synthesis workflow for 4-Iodo-2-methoxynicotinaldehyde.

Signaling Pathways
Currently, there is no specific information available in the searched scientific literature detailing

the involvement of 4-Iodo-2-methoxynicotinaldehyde in any signaling pathways. Its utility is

primarily documented as a synthetic intermediate for the creation of more complex, potentially

biologically active molecules.[2] Future research may elucidate specific biological targets and

pathway interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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